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Compound of Interest

Compound Name: 2-(2-Fluorobenzoyl)pyridine
CAS No.: 6238-65-9
Cat. No.: B1295382
Get Quote
. J

Part 1: Executive Summary & Hazard Profile
Core Directive

This guide defines the operational protocol for the disposal of 2-(2-Fluorobenzoyl)pyridine.
Due to the presence of the fluorine atom and the pyridine heterocycle, this compound must be
treated as Halogenated Organic Waste. Improper disposal (e.g., mixing with non-halogenated
streams or drain disposal) violates EPA/RCRA regulations and poses significant environmental
risks due to the potential formation of hydrofluoric acid (HF) during standard incineration and
aquatic toxicity.

Chemical Hazard Assessment (Structure-Activity
Relationship)

As a specific Safety Data Sheet (SDS) for this niche intermediate may be sparse, we apply
First Principles Safety based on its functional groups:
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Functional Group Hazard Implication Waste Classification

Potential neurotoxicity,
Pyridine Ring hepatotoxicity, and Hazardous Organic / Toxic

flammability. Basic nature.

] ) Thermal decomposition ]
Fluorine Substituent ) ) Halogenated Organic
releases toxic Fluorine gas/HF.

Ketone Linker General organic combustibility.  Ignitable (if liquid/solvated)

Physical State: Typically a solid or viscous oil at room temperature (Analog: 2-Benzoylpyridine
MP ~42°C). Signal Word:WARNING (Default precautionary assignment).

Part 2: Waste Segregation & Disposal Protocols
The "Golden Rule" of Searegation

CRITICAL: Do NOT mix 2-(2-Fluorobenzoyl)pyridine waste with Non-Halogenated solvents
(e.g., Acetone, Ethanol) unless the total halogen content remains negligible (<1000 ppm). Most

facilities require strict separation to prevent damage to standard incinerators.

Scenario A: Disposal of Pure Solid/Substance

Applicable for: Expired shelf stock, contaminated solid reagents, or lyophilized product.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.
Avoid metal containers due to potential corrosion if moisture is present (HF formation).

o Labeling: Attach a hazardous waste tag immediately.
o Constituents: Write "2-(2-Fluorobenzoyl)pyridine".

o Hazard Checkboxes: Check "Toxic" and "lrritant".
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o Stream: Mark as "Solid Hazardous Waste - Halogenated".

o Secondary Containment: Place the sealed container inside a clear plastic bag or secondary
bin to prevent contamination of the outer surface.

Scenario B: Disposal of Reaction Mixtures (Solutions)

Applicable for: HPLC waste, mother liquors, or reaction byproducts.
e Solvent Compatibility Check:

o If dissolved in Dichloromethane (DCM) or Chloroform: Pour directly into the Halogenated
Waste Carboy.

o If dissolved in Methanol or Ethyl Acetate:

= Low Concentration (<1%): May often be placed in Non-Halogenated streams (Verify
with local EHS).

» High Concentration (>1%):MUST go into the Halogenated Waste Carboy. The cost of
treating non-halogenated waste as halogenated is financial; the cost of treating
halogenated waste as non-halogenated is regulatory and environmental.

e pH Check: Because pyridine is basic, ensure the waste stream is not strongly acidic (pH < 2)
to avoid exothermic neutralization or precipitation. If necessary, neutralize to pH 6—8 before
combining.

Visual Workflow: Disposal Decision Tree
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Waste: 2-(2-Fluorobenzoyl)pyridine

Physical State?
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Conc. > 1%?

Yes (High F content)

Carboy: Halogenated Waste Carboy: Non-Halogenated Waste
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Figure 1: Decision matrix for segregating fluorinated pyridine waste streams.
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Part 3: Emergency Spill Response (The "STOP"
Protocol)

If a spill occurs during transfer or disposal:

S - Secure the Area: Evacuate non-essential personnel. Mark the zone.

T - Threat Assessment:

o Is it a powder? Risk of inhalation. Don N95 or P100 respirator.

o lIs it aliquid? Risk of ignition (if solvent-based). Remove heat sources.

O - Operational Cleanup:

o Solids: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA
vacuum designated for hazardous chemicals.

o Liquids: Absorb with vermiculite or universal spill pads. Do not use sawdust (combustible).

P - Package: Place all cleanup materials into a hazardous waste bag. Label as "Debris
contaminated with Fluorinated Pyridine."

Part 4: Regulatory & Compliance Data
US EPA | RCRA Classification

While 2-(2-Fluorobenzoyl)pyridine is not explicitly listed on the P-list or U-list, it defaults to
Characteristic Waste if it exhibits ignitability or toxicity.

¢ Pyridine (Parent): RCRA Code U196.
o Halogenated Solvents (if mixed): F-List (FOO1, F002).

 Recommendation: Manage as Hazardous Waste under 40 CFR 261.

Transport (DOT)

o Proper Shipping Name: Toxic solids, organic, n.o.s. (2-(2-Fluorobenzoyl)pyridine)
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Hazard Class: 6.1 (Keep away from foodstuffs)

Packing Group: Il (Low to medium danger)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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